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Compound Focus: Furofenac-d3
Cat. No.: S12899225

Furofenac-d3 Technical Data

The table below summarizes the core technical information available for Furofenac-d3 from chemical

suppliers:

Property Specification

Chemical Name Furofenac-d3 [1] [2]

CAS Number 1794754-03-2 [1] [2]

Molecular C12H11D30s3 [1] [2]

Formula

Molecular 209.26 g/mol [1] [2]

Weight

Appearance Off-White Solid [2]

Storage 2-8°C (Refrigerator) [1] [2]

Primary Deuterium-labeled Furofenac; used as a tracer and internal standard for
Application guantitative analysis (LC-MS, GC-MS, NMR) [1]

Purity For research use only. Not for human use. Purity available from supplier's

Certificate of Analysis (CoA) [1]
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Analytical Workflow for Deuterated Standards

While a specific protocol for Furefenac-d3 is not available, it is typically used as an internal standard (IS)
in bioanalytical methods. The following diagram illustrates the general workflow for using a deuterated
internal standard like Furofemac-d3 in quantitative LC-MS analysis, which is a common and critical

application.
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This workflow highlights the role of Furofemac-d3 in compensating for procedural errors and ion

suppression/enhancement effects in the mass spectrometer, leading to more accurate and reliable
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quantification of the target analyte [1].

Comparison to Related Analytical Methods

The search yielded detailed analytical methods for related drugs like diclofenac. While not directly
applicable to Furofenac-d3, these methods demonstrate the rigorous validation parameters (specificity,
linearity, accuracy, precision) required for pharmaceutical analysis, which would also be essential when

developing an assay using Furofenac-d3 [3] [4].

Suggestions for Further Research

To obtain the detailed protocols and data you require, consider the following steps:

e Contact Suppliers Directly: Reach out to the technical support teams of suppliers like
MedChemExpress (MCE) or PharmAffiliates. They can often provide a Certificate of Analysis
(CoA), MSDS, and sometimes application notes or cited references [1] [2].

e Search Scientific Literature: Conduct a targeted search on platforms like SciFinder" or Reaxys
using the CAS number (1794754-03-2) as a key query. This may lead to primary research articles
where Furofenac-d3 has been used.

e Explore General Principles: Familiarize yourself with general guidelines for validating bioanalytical
methods, such as the ICH (International Council for Harmonisation) guidelines, which are
referenced in the analytical literature for unlabeled drugs [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.mdpi.com/2218-0532/81/3/713
https://www.smolecule.com/products/b12899225#furofenac-d3-analytical-standard
https://www.smolecule.com/products/b12899225#furofenac-d3-analytical-standard
https://www.smolecule.com/products/b12899225#furofenac-d3-analytical-standard
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12899225?utm_src=pdf-bulk
https://www.smolecule.com/products/s12899225?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

